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Compound of Interest

Compound Name: MHC00188

Cat. No.: B12364662 Get Quote

Essential Safety and Handling Guide for
MHC00188
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

MHC00188, an allosteric inhibitor of Autotaxin (ATX). The following procedures are designed to

ensure the safety of laboratory personnel and to minimize environmental impact. Given the

absence of a specific Safety Data Sheet (SDS) for MHC00188, the following recommendations

are based on an SDS for a structurally related Autotaxin inhibitor, "Autotaxin inhibitor 12," and

general best practices for handling potent biochemical compounds in a research environment.

Summary of Key Safety Information
MHC00188 is intended for research use only. As with any chemical of unknown toxicity, it

should be handled with care. Based on a related compound, it is presumed to be harmful if

swallowed and very toxic to aquatic life.[1]
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Property Value Source

Chemical Name MHC00188 MedchemExpress

Target
Allosteric inhibitor of Autotaxin

(ATX)
MedchemExpress

IC50 2.53 μM MedchemExpress

CAS Number 1380881-85-5 MedchemExpress

Hazard Statements

(presumed)

Harmful if swallowed. Very

toxic to aquatic life with long

lasting effects.

[1]

Storage

Store at -20°C (powder) or

-80°C (in solvent). Keep

container tightly sealed in a

cool, well-ventilated area.

Keep away from direct sunlight

and sources of ignition.

[1]

Personal Protective Equipment (PPE)
Standard laboratory PPE is required at all times when handling MHC00188.

Equipment Specification

Eye Protection Safety goggles with side-shields.

Hand Protection Protective gloves (e.g., nitrile).

Body Protection Impervious clothing, such as a lab coat.

Respiratory Protection
A suitable respirator should be used if there is a

risk of inhaling dust or aerosols.

Experimental Protocols
Safe Handling Protocol
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Preparation: Before handling, ensure all necessary PPE is worn correctly. Prepare the work

area by ensuring it is clean and uncluttered. An accessible safety shower and eye wash

station must be available.[1]

Weighing and Reconstitution:

If working with the powdered form, conduct weighing within a chemical fume hood to avoid

inhalation of dust.

Use only in areas with appropriate exhaust ventilation.[1]

When reconstituting, add the solvent slowly to the vial containing the powder to minimize

aerosol formation.

Handling Solutions:

Avoid contact with eyes and skin.[1]

Do not eat, drink, or smoke when using this product.[1]

Wash hands thoroughly after handling.[1]

Spill Management:

In case of a spill, collect the spillage.[1]

For small spills, absorb with an inert material and place in a sealed container for disposal.

For larger spills, follow your institution's hazardous material spill response protocol.

Disposal Plan
All waste containing MHC00188 must be treated as hazardous waste and disposed of

according to institutional and local regulations.

Waste Segregation:

Collect all solid waste (e.g., contaminated gloves, pipette tips, vials) in a dedicated,

labeled hazardous waste container.
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Collect all liquid waste (e.g., unused solutions, cell culture media containing the

compound) in a separate, labeled hazardous waste container.

Container Labeling: All waste containers must be clearly labeled with "Hazardous Waste"

and the name "MHC00188".

Disposal: Dispose of contents and container to an approved waste disposal plant.[1] Avoid

release to the environment.[1]

Workflow for Safe Handling and Disposal of
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Handling
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Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Prepare Work Area
(Fume Hood, Clean Surface)

Weigh Powder in Fume Hood

Proceed to Handling

Reconstitute with Solvent

Perform Experiment

Segregate Solid Waste
(Gloves, Tips, Vials)

End of Experiment

Segregate Liquid Waste
(Unused Solutions, Media)
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Label Waste Containers
('Hazardous Waste', 'MHC00188')

Dispose via Approved
Waste Management Service
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Autotaxin inhibitor 12|1613513-14-6|MSDS [dcchemicals.com]

To cite this document: BenchChem. [Personal protective equipment for handling
MHC00188]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12364662#personal-protective-equipment-for-
handling-mhc00188]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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